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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Pentanochlor, an anilide herbicide, operates by inhibiting photosynthetic electron transport at

photosystem II.[1] Despite its historical use in agriculture, it is not approved for use in the

European Union and is recognized as a "Highly Hazardous Pesticide" due to its significant

aquatic toxicity. This technical guide provides a comprehensive overview of the available

toxicological and ecotoxicological data for pentanochlor. Due to the limited availability of

public data for pentanochlor, information from analogous anilide herbicides has been included

to provide a more complete profile, with all such instances clearly noted. This guide is intended

to serve as a foundational resource for researchers, scientists, and professionals in drug

development, summarizing key data in structured tables and outlining relevant experimental

methodologies based on established OECD guidelines.

Chemical and Physical Properties
Pentanochlor is the common name for N-(3-chloro-4-methylphenyl)-2-methylpentanamide. Its

fundamental chemical and physical properties are summarized below.
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Property Value Reference

Chemical Formula C13H18ClNO [2]

Molar Mass 239.74 g/mol [2]

CAS Number 2307-68-8 [2]

Appearance White to brown solid

Melting Point 82-90 °C

Water Solubility 14 mg/L at 20 °C

Vapor Pressure 1.3 x 10-5 Pa at 20 °C

Log Kow (Octanol-Water

Partition Coefficient)
3.9

Toxicological Profile
The toxicological data for pentanochlor is limited in the public domain. The available data on

its acute toxicity is presented below. Information on chronic, genetic, reproductive, and

developmental toxicity is largely qualitative or inferred from related compounds.

Acute Toxicity
Endpoint Value Species Route Reference

LD50
> 10,000 mg/kg

bw
Rat Oral

Chronic Toxicity and Carcinogenicity
Specific chronic toxicity and carcinogenicity studies for pentanochlor are not readily available.

Long-term exposure to other anilide herbicides has been associated with effects on the liver,

blood, and spleen. Carcinogenicity bioassays in rodents for analogous compounds have

yielded mixed results.

Genotoxicity
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Pentanochlor is classified as potentially genotoxic, though specific assay results are not

available in the reviewed literature. Standard in vitro and in vivo assays would be required to

definitively characterize its genotoxic potential.

Reproductive and Developmental Toxicity
Pentanochlor is suspected to have effects on reproduction and development. Studies on

analogous anilide herbicides have indicated potential effects on fertility and developmental

endpoints in offspring at high doses.

Ecotoxicological Profile
Pentanochlor is recognized for its high toxicity to aquatic organisms, a key factor in its

classification as a hazardous pesticide.

Aquatic Ecotoxicity
Endpoint Value Species Duration Reference

EC50 0.035 mg/L

Scenedesmus

subspicatus

(Algae)

72 hours

LC50 >1.2 mg/L

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours

EC50 1.1 mg/L
Daphnia magna

(Water Flea)
48 hours

Terrestrial Ecotoxicity
Endpoint Value Species Route Reference

LD50 > 2250 mg/kg

Colinus

virginianus

(Bobwhite Quail)

Oral

LD50 > 100 µ g/bee
Apis mellifera

(Honeybee)
Contact
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Environmental Fate
Parameter Value Conditions Reference

Soil Half-life (DT50) 10 - 40 days Aerobic, laboratory

Photodegradation

Half-life (Water)
1 - 10 days

Mechanism of Action and Metabolic Pathways
Mode of Action: Photosystem II Inhibition
Pentanochlor is a selective contact herbicide that inhibits photosynthesis.[1] Its primary mode

of action is the blockage of electron transport at the QB binding site on the D1 protein within

photosystem II (PSII) in chloroplasts.[3] This inhibition leads to a buildup of reactive oxygen

species (ROS), causing lipid peroxidation, membrane damage, and ultimately, cell death.
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Figure 1: Simplified signaling pathway of Pentanochlor's mode of action as a Photosystem II
inhibitor.

Hypothetical Metabolic Pathway
The metabolic fate of pentanochlor in mammals is not well-documented. However, based on

studies of other anilide herbicides like propanil, a plausible metabolic pathway can be

proposed.[4][5][6] Metabolism likely involves initial hydrolysis of the amide bond, followed by

hydroxylation and conjugation reactions to facilitate excretion.
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Figure 2: Hypothetical metabolic pathway of Pentanochlor in mammals.

Experimental Protocols
Detailed experimental protocols for pentanochlor are scarce. The following sections outline

methodologies for key toxicological and ecotoxicological assessments based on standard

OECD guidelines.

Acute Oral Toxicity (as per OECD 423)
This test provides information on the hazardous properties and allows for substance

classification.
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Start: Healthy, young adult rats
(fasted)

Administer single oral dose
of Pentanochlor

Observe for 14 days:
- Clinical signs of toxicity

- Mortality
- Body weight changes

Gross necropsy of all animals
at the end of the study

Determine LD50 and
classify toxicity

Click to download full resolution via product page

Figure 3: Experimental workflow for an acute oral toxicity study.

Test Animals: Healthy, young adult rats of a single strain.

Housing: Housed individually with controlled temperature, humidity, and light cycle.

Dose Administration: A single dose of pentanochlor, dissolved in a suitable vehicle, is

administered by gavage.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.
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Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Algal Growth Inhibition Test (as per OECD 201)
This test assesses the effects of a substance on the growth of freshwater algae.

Start: Exponentially growing culture
of Scenedesmus subspicatus

Expose algae to a range of
Pentanochlor concentrations

(including a control)

Incubate under controlled light,
temperature, and pH

for 72 hours

Measure algal growth
(e.g., cell count, fluorescence)

at 24, 48, and 72 hours

Calculate EC50 for
growth rate inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1679291?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679291?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Pentanochlor (Ref: FMC 4512) [sitem.herts.ac.uk]

2. Pentanochlor | C13H18ClNO | CID 16826 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]

4. Propanil-induced methemoglobinemia and hemoglobin binding in the rat - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. In Vitro Nephrotoxicity Induced by Propanil - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Pentanochlor: A Toxicological and Ecotoxicological
Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679291#pentanochlor-toxicology-profile-and-
ecotoxicology-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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